Cas no 2228153-56-6 (O-{1-(2,4-difluoro-6-methoxyphenyl)cyclopropylmethyl}hydroxylamine)

• Product Name: O-{1-(2,4-difluoro-6-methoxyphenyl)cyclopropylmethyl}hydroxylamine
• CAS No: 2228153-56-6
• MF: C₁₁H₁₃F₂NO₂
• MW: 229.22323012352
• CID: 6170255
• PubChem ID: 165659083
• Update Time: 2025-10-22

O-{1-(2,4-difluoro-6-methoxyphenyl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-(2,4-difluoro-6-methoxyphenyl)cyclopropylmethyl}hydroxylamine
• EN300-1768896
• 2228153-56-6
• O-{[1-(2,4-difluoro-6-methoxyphenyl)cyclopropyl]methyl}hydroxylamine

• Inchi： 1S/C11H13F2NO2/c1-15-9-5-7(12)4-8(13)10(9)11(2-3-11)6-16-14/h4-5H,2-3,6,14H2,1H3
• InChI Key： PHNDTWDMOKXQIU-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1C1(CON)CC1)OC)F

Computed Properties

• Exact Mass: 229.09143498g/mol
• Monoisotopic Mass: 229.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.5Ų

Additional information on O-{1-(2,4-difluoro-6-methoxyphenyl)cyclopropylmethyl}hydroxylamine

Professional Introduction to Compound with CAS No. 2228153-56-6 and Product Name: O-{1-(2,4-difluoro-6-methoxyphenyl)cyclopropylmethyl}hydroxylamine

O-{1-(2,4-difluoro-6-methoxyphenyl)cyclopropylmethyl}hydroxylamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2228153-56-6, represents a unique molecular structure that combines elements of fluorine, methoxy, and cyclopropyl groups with a hydroxylamine moiety. The intricate arrangement of these functional groups imparts distinct chemical properties that make it a subject of intense research and development.

The structural composition of this compound is characterized by a phenyl ring substituted with 2,4-difluoro and 6-methoxy groups, which are strategically positioned to enhance its reactivity and selectivity. The cyclopropylmethyl group further contributes to the compound's complexity, providing a rigid framework that influences its biological activity. This combination of features makes it a promising candidate for various applications in drug discovery and therapeutic intervention.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorine atoms due to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties. The presence of 2,4-difluoro groups in O-{1-(2,4-difluoro-6-methoxyphenyl)cyclopropylmethyl}hydroxylamine is particularly noteworthy, as it has been shown to enhance the compound's interactions with biological targets. This fluorine substitution can lead to increased lipophilicity and improved cell membrane permeability, which are critical factors for drug efficacy.

The methoxy group at the 6-position of the phenyl ring adds another layer of functionality to the molecule. Methoxy groups are known to influence electronic properties and can participate in hydrogen bonding interactions, making them valuable for fine-tuning the compound's biological activity. The cyclopropylmethyl group, on the other hand, provides steric hindrance that can prevent unwanted side reactions and improve selectivity against off-target proteins.

O-{1-(2,4-difluoro-6-methoxyphenyl)cyclopropylmethyl}hydroxylamine has been studied in various contexts, particularly in the search for new therapeutic agents. Its hydroxylamine moiety is a key functional group that can participate in redox reactions and interact with biological systems in multiple ways. This versatility makes it an attractive scaffold for designing molecules with specific biological activities.

Recent research has explored the potential of this compound as a precursor in the synthesis of more complex molecules. The hydroxylamine group can be further modified through various chemical transformations, allowing chemists to tailor its properties for specific applications. For instance, it can be converted into amine or amide derivatives, which are common motifs in drug molecules.

The pharmaceutical industry has been particularly interested in compounds with structural similarities to known bioactive molecules. O-{1-(2,4-difluoro-6-methoxyphenyl)cyclopropylmethyl}hydroxylamine shares some structural features with established drugs, which suggests that it may have similar or improved pharmacological properties. This similarity provides a strong foundation for further exploration and optimization.

In addition to its potential as a drug candidate, this compound has also been investigated for its role in chemical biology studies. Its unique structure allows researchers to probe interactions between small molecules and biological targets at a molecular level. Such studies are crucial for understanding disease mechanisms and developing targeted therapies.

The synthesis of O-{1-(2,4-difluoro-6-methoxyphenyl)cyclopropylmethyl}hydroxylamine presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it increasingly feasible to produce this compound on a scalable basis. Modern techniques such as transition metal-catalyzed reactions and flow chemistry have significantly improved the efficiency and yield of its synthesis.

The safety profile of this compound is another important consideration. While it does not fall under any hazardous or restricted categories, its reactivity requires careful handling during synthesis and handling. Standard laboratory practices should be followed to ensure safe usage.

In conclusion, O-{1-(2,4-difluoro-6-methoxyphenyl)cyclopropylmethyl}hydroxylamine is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for designing new drugs, while its functional groups provide opportunities for diverse chemical modifications. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of innovative therapeutic agents.